N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)butyramide

• IUPAC Name: N-ethyl-N-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]butanamide
• InChI: InChI=1S/C17H22N2O3/c1-4-6-16(20)19(5-2)11-13-9-12-10-14(22-3)7-8-15(12)18-17(13)21/h7-10H,4-6,11H2,1-3H3,(H,18,21)
• InChI Key: RLPNBYTXMYACDI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N(CC)CC1=CC2=C(C=CC(=C2)OC)NC1=O
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)butyramide, also known as EMA-401, is a small molecule drug that has been developed for the treatment of chronic pain. It has been shown to be effective in preclinical models of neuropathic pain and is currently undergoing clinical trials.

Mechanism of Action

N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)butyramide acts as a selective antagonist of the angiotensin II type 2 receptor (AT2R). The AT2R is expressed in the nervous system and has been shown to play a role in pain processing. By blocking the AT2R, this compound reduces the excitability of pain-sensing neurons and decreases pain transmission.
Biochemical and Physiological Effects:
In addition to its effects on pain behavior, this compound has been shown to have other physiological effects. It has been shown to reduce inflammation and improve nerve function in preclinical models of neuropathy. This compound has also been shown to improve sleep quality in patients with chronic pain.

Advantages and Limitations for Lab Experiments

N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)butyramide has several advantages for use in lab experiments. It is a small molecule drug that can be easily administered to animals and humans. It has a well-defined mechanism of action and has been extensively studied in preclinical models of neuropathic pain. However, there are also limitations to its use in lab experiments. It is not effective in all models of chronic pain and may not be effective in all patients.

Future Directions

There are several future directions for research on N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)butyramide. One area of interest is the potential use of this compound in combination with other drugs for the treatment of chronic pain. Another area of interest is the potential use of this compound in other neurological conditions, such as multiple sclerosis and Parkinson's disease. Finally, there is a need for further clinical trials to determine the safety and efficacy of this compound in humans with chronic pain.

Synthesis Methods

The synthesis of N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)butyramide involves the reaction of 2-hydroxy-6-methoxyquinoline with N-ethylbutyramide in the presence of a base. The reaction proceeds through a nucleophilic aromatic substitution mechanism to yield the final product.

Scientific Research Applications

N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)butyramide has been extensively studied in preclinical models of neuropathic pain. These studies have shown that this compound is effective in reducing pain behaviors in animal models of nerve injury, chemotherapy-induced neuropathy, and diabetic neuropathy.